4-(2,4-Dichlorophenyl)-4-piperidinol

• IUPAC Name: 4-(2,4-dichlorophenyl)piperidin-4-ol
• InChI: InChI=1S/C11H13Cl2NO/c12-8-1-2-9(10(13)7-8)11(15)3-5-14-6-4-11/h1-2,7,14-15H,3-6H2
• InChI Key: ZZSDRLMASXBWPX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C2=C(C=C(C=C2)Cl)Cl)O
• Molecular Formula: C11H13Cl2NO
• DSSTOX Substance ID: DTXSID10678254
• Molecular Weight: 246.13 g/mol
• CAS RN: 945423-04-1

Description

4-(2,4-Dichlorophenyl)-4-piperidinol, also known as DCP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Safety and Hazards

The safety data sheet for 2,4-Dichlorophenol, a related compound, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity, causes skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity.

Future Directions

Biocatalysis is becoming a key subassembly in the medicinal chemist’s toolbox. The intermediates of many important therapeutic agents have been successfully synthesized via biocatalysis. Further development and increased utilization of biocatalysis for production of drugs with emphasis on green chemistry can be expected.

Synthesis routes and methods

Procedure details

To a solution of 4-(2,4-dichloro-phenyl)-4-hydroxy-piperidine-1-carboxylic acid tert-butyl ester (0.38 g, 1.1 mmol) in dichloromethane (5 mL) was added trifluoroacetic acid (1 mL). The reaction was stirred at room temperature for 15 min. Solvent was removed in vacuo and the residue was partitioned between ethyl acetate and saturated aqueous sodium bicarbonate. The aqueous layer was extracted with ethyl acetate. The combined organic extracts were dried over sodium sulfate, filtered and concentrated in vacuo to give 4-(2,4-dichloro-phenyl)-piperidin-4-ol as a white solid (0.23 g, 85%). The material was used as is without further purification.